Dimethyl 18,18'-sulfanediyldioctadecanoate

• CAS No.: 56418-24-7
• Molecular Formula: C38H74O4S
• Molecular Weight: 627.1 g/mol
• IUPAC Name: methyl 18-(18-methoxy-18-oxooctadecyl)sulfanyloctadecanoate
• InChI: InChI=1S/C38H74O4S/c1-41-37(39)33-29-25-21-17-13-9-5-3-7-11-15-19-23-27-31-35-43-36-32-28-24-20-16-12-8-4-6-10-14-18-22-26-30-34-38(40)42-2/h3-36H2,1-2H3
• InChI Key: UHZAVVFQVISFEC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCCCCCCCCCCCCCSCCCCCCCCCCCCCCCCCC(=O)OC

Description

Dimethyl 18,18’-sulfanediyldioctadecanoate is an organic compound with the molecular formula C38H74O4S. It consists of 74 hydrogen atoms, 38 carbon atoms, 4 oxygen atoms, and 1 sulfur atom . This compound is known for its unique structure, which includes a sulfur atom linking two long-chain fatty acid esters.

Preparation Methods

The synthesis of Dimethyl 18,18’-sulfanediyldioctadecanoate typically involves the esterification of octadecanoic acid derivatives with dimethyl sulfoxide (DMSO) in the presence of a catalyst. The reaction conditions often include elevated temperatures and the use of an acid catalyst to facilitate the esterification process . Industrial production methods may involve continuous flow reactors to optimize yield and efficiency.

Chemical Reactions Analysis

Dimethyl 18,18’-sulfanediyldioctadecanoate can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the compound can be oxidized to form sulfoxides or sulfones under appropriate conditions.

Reduction: The ester groups can be reduced to alcohols using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The ester groups can participate in nucleophilic substitution reactions, where the ester moiety is replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide (H2O2) for oxidation, and reducing agents like LiAlH4 for reduction. Major products formed from these reactions include sulfoxides, sulfones, and alcohols.

Scientific Research Applications

Dimethyl 18,18’-sulfanediyldioctadecanoate has several scientific research applications:

Chemistry: It is used as a model compound to study esterification and oxidation reactions.

Biology: The compound’s long-chain fatty acid structure makes it useful in studying lipid metabolism and interactions with biological membranes.

Medicine: Research is ongoing to explore its potential as a drug delivery agent due to its